Cas no 105219-07-6 (2-(1,3-benzothiazol-2-yl)terephthalic Acid)

• Product Name: 2-(1,3-benzothiazol-2-yl)terephthalic Acid
• CAS No: 105219-07-6
• MF: C₁₅H₉NO₄S
• MW: 299.301262617111
• CID: 1151628
• PubChem ID: 4302236
• Update Time: 2025-04-20

2-(1,3-benzothiazol-2-yl)terephthalic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-yl)terephthalic Acid
• 1,4-Benzenedicarboxylic acid, 2-(2-benzothiazolyl)-
• ChemDiv3_000198
• AC1N7GPF
• SureCN9296572
• ACMC-20m819
• CTK0D7600
• MolPort-003-724-318
• HMS1473I22
• CCG-15158
• 1,4-Benzenedicarboxylic acid, 2-(2-benzothiazolyl)-; ChemDiv3_000198; AC1N7GPF; SureCN9296572; ACMC-20m819; CTK0D7600; MolPort-003-724-318; HMS1473I22; CCG-15158;
• DGXLWTWFCBNANR-UHFFFAOYSA-N
• AKOS004912631
• SR-01000390489-1
• 2-(Benzo[d]thiazol-2-yl)terephthalic acid
• IDI1_019516
• SR-01000390489
• 105219-07-6
• 2-benzothiazole terephthalic acid
• DTXSID60401716
• 2-benzthiazoleterephthalic acid
• SCHEMBL9296572

• Inchi： 1S/C15H9NO4S/c17-14(18)8-5-6-9(15(19)20)10(7-8)13-16-11-3-1-2-4-12(11)21-13/h1-7H,(H,17,18)(H,19,20)
• InChI Key： DGXLWTWFCBNANR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=C(C(=O)O)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 299.02522894g/mol
• Monoisotopic Mass: 299.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 116Ų